3-[(5-chloro-2-ethoxybenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine

• IUPAC Name: 3-[(5-chloro-2-ethoxyphenyl)methylsulfanyl]-5-ethyl-1,2,4-triazol-4-amine
• InChI: InChI=1S/C13H17ClN4OS/c1-3-12-16-17-13(18(12)15)20-8-9-7-10(14)5-6-11(9)19-4-2/h5-7H,3-4,8,15H2,1-2H3
• InChI Key: YEHJQDKJYIJDPF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(N1N)SCC2=C(C=CC(=C2)Cl)OCC
• Molecular Formula: C13H17ClN4OS
• Molecular Weight: 312.82 g/mol

Description

3-[(5-chloro-2-ethoxybenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the triazole family and is known for its unique structure and properties.

Mechanism of Action

The mechanism of action of 3-[(5-chloro-2-ethoxybenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition leads to the disruption of various cellular processes, ultimately resulting in the death of the targeted cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(5-chloro-2-ethoxybenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine have been studied extensively. This compound has been shown to have potent antifungal, antiviral, and anticancer activities. It has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(5-chloro-2-ethoxybenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine is its high potency and selectivity. This compound has been shown to have high efficacy against targeted cells, while having minimal effects on healthy cells. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for the research and development of 3-[(5-chloro-2-ethoxybenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine. One potential area of research is in the development of more efficient synthesis methods that can improve yield and purity. Another area of research is in the optimization of the compound's properties, such as solubility and stability, to make it more suitable for use in various applications. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
In conclusion, 3-[(5-chloro-2-ethoxybenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine is a unique and promising compound that has gained significant attention in scientific research. Its potential applications in various fields, including medicinal chemistry, make it a valuable candidate for further research and development.

Synthesis Methods

The synthesis of 3-[(5-chloro-2-ethoxybenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine involves the reaction of 5-chloro-2-ethoxybenzyl chloride with thiosemicarbazide in the presence of sodium bicarbonate. The resulting product is then reacted with ethyl iodide and sodium ethoxide to obtain the final compound. This method has been reported to have high yield and purity, making it suitable for large-scale production.

Scientific Research Applications

3-[(5-chloro-2-ethoxybenzyl)thio]-5-ethyl-4H-1,2,4-triazol-4-amine has been studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the field of medicinal chemistry. This compound has shown potential as an antifungal, antiviral, and anticancer agent. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.